Ethyl (bicyclo[3.2.0]heptan-6-ylidene)acetate

• CAS No.: 343856-30-4
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: ethyl 2-(6-bicyclo[3.2.0]heptanylidene)acetate
• InChI: InChI=1S/C11H16O2/c1-2-13-11(12)7-9-6-8-4-3-5-10(8)9/h7-8,10H,2-6H2,1H3
• InChI Key: XVKISQXABFNCPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C1CC2C1CCC2

Description

Ethyl (bicyclo[3.2.0]heptan-6-ylidene)acetate is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Triethylphosphonoacetate (96.2 g; 429 mmol) was added to a suspension of 60% sodium hydride dispersion (16.5 g; 413 mmol) in tetrahydrofuran (480 mL) maintaining the temperature between 1–4° C. A solution of bicyclo[3.2.0]heptan-6-one (35.0 g; 318 mmol) in tetrahydrofuran (320 ml) was added maintaining the temperature between 5–15° C. The reaction mixture was stirred at ambient temperature overnight. Demineralised water (350 mL) added and the product was extracted with diethyl ether (3×450 ml). The combined organic phases were washed with brine (300 ml), dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to leave a pale orange oil. This was purified by chromatography on a silica pad, eluting with 1:19 ethyl acetate:n-hexane. The product containing fractions were combined and concentrated in vacuo to yield the title compound as a colourless oil (47.8 g).